Cas no 20627-28-5 (6,7-dimethyltetraphene)

6,7-dimethyltetraphene structure
6,7-dimethyltetraphene structure
Product Name:6,7-dimethyltetraphene
CAS No:20627-28-5
MF:C20H16
MW:256.341045379639
CID:1395019
PubChem ID:88619
Update Time:2025-04-20

6,7-dimethyltetraphene Chemical and Physical Properties

Names and Identifiers

    • 6,7-dimethyltetraphene
    • benz[a]anthracene, 6,7-dimethyl-
    • 6,7-dimethylbenzo[a]anthracene
    • 6,7-Dimethylbenz[a]anthracene
    • 4,10-Dimethyl-1,2-benzanthracene
    • 20627-28-5
    • Benz(a)anthracene, 6,7-dimethyl-
    • DTXSID00174654
    • BRN 1963004
    • WPDOEEIWRBGJOK-UHFFFAOYSA-N
    • 6,7-Dimethylbenz(a)anthracene
    • Inchi: 1S/C20H16/c1-13-11-15-7-4-6-10-18(15)19-12-16-8-3-5-9-17(16)14(2)20(13)19/h3-12H,1-2H3
    • InChI Key: WPDOEEIWRBGJOK-UHFFFAOYSA-N
    • SMILES: C12C(C)=CC3C=CC=CC=3C1=CC1C=CC=CC=1C=2C

Computed Properties

  • Exact Mass: 256.12528
  • Monoisotopic Mass: 256.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.0840 (estimate)
  • Melting Point: 114°C
  • Boiling Point: 466.58°C (rough estimate)
  • Refractive Index: 1.7290 (estimate)
  • PSA: 0
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